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Compound of Interest

Compound Name: Desethylatrazine-d7

Cat. No.: B1140463 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the handling of Desethylatrazine-d7, a deuterated

isotopologue of the atrazine metabolite. The following procedural guidance is designed to be a

preferred resource for laboratory safety and chemical management.

Chemical and Physical Properties

Property Value Reference

Chemical Formula C6H3D7ClN5 [1]

CAS Number 1216649-31-8 [1]

Molecular Weight 187.63 g/mol [1][2]

Physical State Solid [1]

Appearance White to off-white solid

Melting Point 132 - 134 °C (270 - 273 °F)

Water Solubility 3.2 g/L

Hazard Identification and Safety Precautions

Desethylatrazine-d7 is classified with the following hazards:
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Acute Toxicity (Oral): Category 4

Acute Toxicity (Inhalation): Category 4

Serious Eye Irritation: Category 2

Skin Sensitization: Category 1

Specific Target Organ Toxicity (Repeated Oral Exposure): Category 2 (Heart)

Hazardous to the Aquatic Environment (Acute and Chronic): Category 1

Signal Word: Warning

Hazard Statements:

Harmful if swallowed or inhaled.

Causes serious eye irritation.

May cause an allergic skin reaction.

May cause damage to organs (Heart) through prolonged or repeated exposure if swallowed.

Very toxic to aquatic life with long lasting effects.

Precautionary Statements:

Avoid breathing dust/fume/gas/mist/vapors/spray.

Wear protective gloves/protective clothing/eye protection/face protection.

Avoid release to the environment.

If on skin: Wash with plenty of soap and water.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.
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If swallowed: Rinse mouth. Do NOT induce vomiting.

If inhaled: Remove person to fresh air and keep comfortable for breathing.

Operational Plan for Handling Desethylatrazine-d7
A systematic approach to handling Desethylatrazine-d7 is crucial to minimize exposure and

ensure laboratory safety.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a dry and well-ventilated area at room temperature.

Store away from incompatible materials.

2. Personal Protective Equipment (PPE):

The following PPE is mandatory when handling Desethylatrazine-d7:
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile, neoprene).

Dispose of contaminated

gloves after use.

To prevent skin contact and

absorption.

Eye/Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be required for

splash hazards.

To protect against eye irritation

from dust or splashes.

Skin and Body Protection
Impervious clothing, such as a

lab coat or disposable gown.
To prevent skin contact.

Respiratory Protection

Use in a well-ventilated area or

under a laboratory fume hood.

If ventilation is inadequate, use

a NIOSH-approved respirator.

For unpacking non-plastic

containers, a respirator is

recommended.

To prevent inhalation of

harmful dust.

3. Handling and Use:

All handling of Desethylatrazine-d7 should be conducted in a designated area, preferably

within a chemical fume hood to avoid dust formation and inhalation.

Avoid contact with skin and eyes.

Avoid formation of dust and aerosols.

Wash hands thoroughly after handling.

4. Spill Management:

In case of a spill, evacuate the area.

Wear appropriate PPE, including respiratory protection.
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Avoid generating dust.

Carefully pick up the spilled material and place it in a suitable, closed container for disposal.

Clean the spill area thoroughly.

5. First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

medical attention.

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if

irritation persists.

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

6. Disposal Plan:

Dispose of Desethylatrazine-d7 and any contaminated materials as hazardous waste.

Contact a licensed professional waste disposal service for proper disposal.

Do not allow the product to enter drains or waterways, as it is very toxic to aquatic life.

Experimental Workflow
The following diagram outlines the standard workflow for the safe handling of

Desethylatrazine-d7 in a laboratory setting.
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Workflow for Safe Handling of Desethylatrazine-d7

Preparation Handling Post-Experiment

Assess Hazards Don PPE Weighing in Fume Hood Experimentation Decontaminate Workspace Doff PPE Waste Disposal EndStart

Click to download full resolution via product page

Caption: Safe handling workflow for Desethylatrazine-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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